The Definitive Guide to (9R)-9-Isothiocyanato-6'-methoxycinchonan: Physical Properties, Solubility, and Synthetic Protocols
The Definitive Guide to (9R)-9-Isothiocyanato-6'-methoxycinchonan: Physical Properties, Solubility, and Synthetic Protocols
As a Senior Application Scientist specializing in asymmetric synthesis and chiral derivatization, I have structured this technical whitepaper to provide a comprehensive, field-proven analysis of (9R)-9-isothiocyanato-6'-methoxycinchonan (CAS: 1155843-55-2). Widely known in the literature as (9-deoxy)epiquinidine isothiocyanate, this compound is a privileged chiral scaffold. It serves as the critical electrophilic precursor for the synthesis of bifunctional hydrogen-bonding organocatalysts, including chiral thioureas and squaramides.
Stereochemical Architecture & Mechanistic Causality
The stereochemical integrity of this molecule is paramount to its function as a chiral shielding agent in asymmetric catalysis. Natural quinidine possesses an (8R, 9S) configuration. To transform this into the highly effective (8R, 9R) epimer—which is required to create the optimal spatial pocket for transition-state stabilization—the C9 hydroxyl group must be cleanly inverted.
Mechanistic Insight:
The inversion is achieved via a Mitsunobu reaction[1]. Activation of the C9-OH with triphenylphosphine (
Stereochemical derivation of (9R)-9-isothiocyanato-6'-methoxycinchonan from natural quinidine.
Physicochemical Properties and Solubility Profile
Understanding the solubility thermodynamics and physical state of (9R)-9-isothiocyanato-6'-methoxycinchonan is critical for reaction optimization and catalyst purification. The molecule features three distinct domains: a highly lipophilic 6-methoxyquinoline ring, a bulky quinuclidine core, and a reactive, electrophilic isothiocyanate moiety.
Causality of Solubility:
-
Halogenated Solvents (DCM, Chloroform): Excellent solubility. The high polarizability of the quinoline ring and the overall lipophilicity of the carbon skeleton interact favorably with halogenated solvents. Consequently, dichloromethane (DCM) is the universal solvent of choice for downstream condensation reactions.
-
Aqueous Media: pH-Dependent. The molecule exhibits poor solubility at neutral pH. However, the
-hybridized quinuclidine nitrogen is highly basic ( ). In acidic aqueous solutions, protonation of this nitrogen forms a water-soluble ammonium salt, a property frequently exploited during aqueous workups to strip unreacted alkaloids from organic layers. -
Alcohols/Ethers: Moderate solubility. The compound can be selectively crystallized from polar/non-polar solvent mixtures, leveraging the differential solubility of its functional groups.
Table 1: Physicochemical Data Summary
| Property | Value | Causality / Structural Note |
| CAS Registry Number | 1155843-55-2 | Unique identifier for commercial sourcing [2]. |
| Molecular Formula | Derived from the functionalized cinchonan core. | |
| Molecular Weight | 365.49 g/mol | - |
| Appearance | White to pale yellow solid | Crystalline nature is highly dependent on purity [3]. |
| Solubility (Halogenated) | Excellent (DCM, | Driven by the lipophilic 6-methoxyquinoline ring. |
| Solubility (Aqueous) | Poor (Neutral) / High (Acidic) | Dictated by the basic quinuclidine nitrogen. |
| Stereochemistry | (1S, 3R, 4S, 8R, 9R) | C9 is inverted relative to natural quinidine. |
Standardized Experimental Protocol: Synthesis and Isolation
The following is a self-validating protocol for the synthesis of (9R)-9-isothiocyanato-6'-methoxycinchonan from 9-epi-quinidine amine. This methodology, adapted from the foundational work by, avoids the use of highly toxic thiophosgene (
Phase 1: Isothiocyanate Formation
-
Reagent Preparation: Dissolve 9-epi-quinidine amine (1.0 eq, typically ~3.0 mmol) in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere to prevent oxidative degradation of the amine.
-
Activation: Cool the solution to 0 °C. Sequentially add
-dicyclohexylcarbodiimide (DCC) (1.2 eq) and carbon disulfide ( ) (10.0 eq).-
Expertise Note: The excess
rapidly reacts with the primary amine to form an intermediate dithiocarbamic acid. The DCC then acts as a dehydrosulfurization agent, driving the irreversible formation of the isothiocyanate while generating dicyclohexylthiourea (DCU) as a byproduct.
-
-
Reaction Propagation: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a DCM/MeOH (9:1) eluent system until the primary amine spot is completely consumed.
Phase 2: Isolation and Purification
-
Filtration: Filter the heterogeneous reaction mixture through a compacted Celite pad. This step is critical for removing the bulk of the insoluble DCU byproduct.
-
Concentration: Concentrate the filtrate under reduced pressure to yield a crude residue.
-
Chromatography: Purify the residue via flash column chromatography on silica gel, utilizing a gradient of 5% to 10% Methanol in Diethyl Ether.
-
Crystallization (Self-Validation): To ensure catalytic-grade purity, recrystallize the purified product from a 5:1 mixture of Methanol/Chloroform. This yields (9R)-9-isothiocyanato-6'-methoxycinchonan as a pure white solid (approx. 73% yield).
Workflow for synthesizing bifunctional thiourea organocatalysts from the isothiocyanate precursor.
Applications in Asymmetric Organocatalysis
The primary utility of (9R)-9-isothiocyanato-6'-methoxycinchonan is its direct condensation with various primary amines (most notably 3,5-bis(trifluoromethyl)aniline) to form bifunctional thiourea catalysts.
These catalysts operate via a highly orchestrated, synergistic mechanism. The newly formed thiourea moiety acts as a dual hydrogen-bond donor to activate electrophiles (such as nitroalkenes), while the basic quinuclidine nitrogen of the cinchonan skeleton deprotonates and activates nucleophiles (such as malonates). This precise spatial arrangement dictates the stereochemical trajectory of the reaction. This exact catalytic architecture was famously utilized to achieve the highly enantioselective Michael addition required for the synthesis of the blockbuster anticonvulsant drug Pregabalin [1].
References
-
Bassas, O., Huuskonen, J., Rissanen, K., & Koskinen, A. M. P. (2009). A Simple Organocatalytic Enantioselective Synthesis of Pregabalin. European Journal of Organic Chemistry, 2009(9), 1340-1351. URL:[Link]
